Cas no 1171138-17-2 (1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide)
1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide
- 2-ethyl-5-methyl-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]pyrazole-3-carboxamide
- AKOS024499023
- 1171138-17-2
- 1-ethyl-3-methyl-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)-1H-pyrazole-5-carboxamide
- VU0636259-1
- F5119-0208
- 1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide
-
- Inchi: 1S/C19H16N4O3S/c1-3-23-15(8-11(2)22-23)17(24)21-19-20-14(10-27-19)13-9-12-6-4-5-7-16(12)26-18(13)25/h4-10H,3H2,1-2H3,(H,20,21,24)
- InChI Key: IWVQOSRTDMGQPV-UHFFFAOYSA-N
- SMILES: N1=C(C)C=C(C(NC2=NC(C3=CC4=C(OC3=O)C=CC=C4)=CS2)=O)N1CC
Computed Properties
- Exact Mass: 380.09431156g/mol
- Monoisotopic Mass: 380.09431156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 628
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 114Ų
1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5119-0208-2μmol |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5119-0208-5μmol |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5119-0208-10μmol |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5119-0208-20μmol |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5119-0208-1mg |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5119-0208-2mg |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5119-0208-3mg |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5119-0208-4mg |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5119-0208-5mg |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5119-0208-10mg |
1-ethyl-3-methyl-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide |
1171138-17-2 | 10mg |
$79.0 | 2023-09-10 |
1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide
Comprehensive Analysis of 1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide (CAS No. 1171138-17-2)
The compound 1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide (CAS No. 1171138-17-2) is a structurally complex molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique combination of a pyrazole core, thiazole ring, and coumarin derivative makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific cellular pathways.
In recent years, the demand for novel heterocyclic compounds like 1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide has surged due to their versatility in pharmaceutical development. The coumarin moiety, for instance, is known for its fluorescence properties and bioactivity, which are critical in designing probes for biological imaging. Meanwhile, the thiazole and pyrazole segments contribute to its binding affinity with target proteins, making it a subject of interest in kinase inhibition studies.
One of the most frequently asked questions about this compound revolves around its synthesis and scalability. The multi-step synthesis of CAS No. 1171138-17-2 involves careful optimization to ensure high yield and purity, which is essential for preclinical studies. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been explored to streamline its production. Additionally, computational modeling has played a pivotal role in predicting its pharmacokinetic properties, addressing another common query among researchers.
The biomedical potential of 1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide extends to its anti-inflammatory and antioxidant properties, which align with current trends in natural product-inspired drug design. With growing interest in multi-target therapeutics, this compound's ability to interact with multiple biological targets positions it as a valuable scaffold for further derivatization. Its fluorescence characteristics also make it a candidate for diagnostic applications, bridging the gap between therapy and imaging.
From an industrial perspective, the scalability and cost-effectiveness of producing CAS No. 1171138-17-2 remain key considerations. Innovations in green chemistry, such as solvent-free reactions and biocatalysis, are being investigated to address these challenges. Furthermore, the compound's stability under various pH and temperature conditions is a critical factor for formulation scientists, as it influences its shelf life and delivery mechanisms.
In conclusion, 1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the context of targeted therapy and molecular imaging. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in the next generation of bioactive molecules.
1171138-17-2 (1-ethyl-3-methyl-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1H-pyrazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)